Cas no 13478-14-3 (trilithium arsenate)

• Product Name: trilithium arsenate
• CAS No: 13478-14-3
• MF: AsLi₃O₄
• MW: 159.74220085144
• MDL: MFCD00053998
• CID: 87010
• PubChem ID: 166828
• Update Time: 2025-08-05

trilithium arsenate Chemical and Physical Properties

Names and Identifiers

• trilithium arsenate
• Lithiumarsenate
• trilithium,trioxido(oxo)-λ⁵-arsane
• AC1L4YRQ
• ACMC-20akn0
• AR-1L7412
• CTK4B9419
• EINECS 236-773-8
• trilithium arsorate
• Aids128949
• Aids-128949
• Lithium arsenate (li3aso4)
• Arsenic acid trilithium salt
• LITHIUM ARSENATE
• DTXSID801070284
• Arsenic acid (H3AsO4) lithium salt (1:3)
• Arsenic acid (H3AsO4), trilithium salt
• NS00086374
• 13478-14-3
• trilithium;arsorate
• Arsenic acid (H3AsO4), lithium salt (1:3)
• NSC 309956
• Q18211631
• MFCD00053998
• AKOS025294358
• VKJKOXNPYVUXNC-UHFFFAOYSA-K

• MDL： MFCD00053998
• Inchi： 1S/AsH3O4.3Li/c2-1(3,4)5;;;/h(H3,2,3,4,5);;;/q;3*+1/p-3
• InChI Key： VKJKOXNPYVUXNC-UHFFFAOYSA-K
• SMILES： [As](=O)([O-])([O-])[O-].[Li+].[Li+].[Li+]

Computed Properties

• Exact Mass: 159.94900
• Monoisotopic Mass: 141.92473
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 36.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: powder
• Density: 3.07
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Water Partition Coefficient: Soluble in dilute acetic acid. Insoluble in water
• PSA: 86.25000
• LogP: -0.85600
• Solubility: Insoluble
• Vapor Pressure: Not available

trilithium arsenate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN1557
• Safety Instruction： H303+H313+H333
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Safety Term：6.1
• Packing Group：II
• Packing Group：II
• Hazard Level：6.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on trilithium arsenate

Recent Advances in the Study of Trilithium Arsenate (13478-14-3): A Comprehensive Research Brief

Trilithium arsenate (CAS: 13478-14-3) has recently garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique properties and potential applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, characterization, and emerging roles in biomedical and industrial contexts. The following sections provide a detailed overview of recent studies, highlighting key methodologies, results, and implications for future research.

Recent studies have explored the synthesis of trilithium arsenate through advanced solid-state and solution-phase methods. A 2023 study published in the Journal of Inorganic Chemistry demonstrated a novel hydrothermal synthesis route that yields high-purity trilithium arsenate with improved crystallinity and stability. The researchers utilized X-ray diffraction (XRD) and scanning electron microscopy (SEM) to confirm the compound's structural integrity, noting its potential as a precursor for lithium-ion battery materials due to its high lithium content and thermal stability.

In the biomedical field, trilithium arsenate has been investigated for its potential therapeutic applications. A preclinical study published in Bioinorganic Chemistry and Applications (2024) examined its cytotoxic effects on cancer cell lines, revealing selective inhibition of tumor growth in vitro. However, the study also emphasized the need for further toxicological assessments to evaluate its safety profile, given the presence of arsenic. These findings underscore the compound's dual nature—offering promising therapeutic benefits while requiring careful handling due to its toxic components.

From an industrial perspective, trilithium arsenate has shown promise as a catalyst in organic synthesis. A 2024 report in Advanced Materials Research highlighted its efficacy in facilitating cross-coupling reactions, with yields exceeding 85% in certain cases. The study attributed this performance to the compound's unique electronic structure, which enhances its catalytic activity. These advancements open new avenues for its use in pharmaceutical manufacturing and fine chemical production.

Despite these promising developments, challenges remain in the large-scale production and application of trilithium arsenate. Regulatory concerns related to arsenic content, environmental impact, and occupational safety must be addressed to ensure its sustainable use. Future research directions may include the development of arsenic-free analogs or encapsulation techniques to mitigate toxicity while retaining functional benefits.

In conclusion, trilithium arsenate (13478-14-3) represents a compound of significant scientific and industrial interest, with applications spanning energy storage, medicine, and catalysis. Continued research efforts are essential to unlock its full potential while addressing associated risks. This brief serves as a foundation for further exploration and collaboration among researchers in the chemical, biological, and pharmaceutical sectors.